3-(8-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(3-methylphenyl)propanamide

• IUPAC Name: 3-(8-methyl-4-oxo-5H-pyrimido[5,4-b]indol-3-yl)-N-(3-methylphenyl)propanamide
• InChI: InChI=1S/C21H20N4O2/c1-13-4-3-5-15(10-13)23-18(26)8-9-25-12-22-19-16-11-14(2)6-7-17(16)24-20(19)21(25)27/h3-7,10-12,24H,8-9H2,1-2H3,(H,23,26)
• InChI Key: VWRYZDQPNXIUIS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)CCN2C=NC3=C(C2=O)NC4=C3C=C(C=C4)C
• Molecular Formula: C21H20N4O2
• Molecular Weight: 360.4 g/mol
• CAS No.: 1105212-33-6

Description

3-(8-methyl-4-oxo-4,5-dihydro-3H-pyrimido[5,4-b]indol-3-yl)-N-(3-methylphenyl)propanamide is a useful research compound. Its molecular formula is C21H20N4O2 and its molecular weight is 360.417. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Derivative Formation

• The compound is involved in the formation of various derivatives through reactions with aryl isocyanates, aryl isothiocyanates, and cyanamides, leading to the synthesis of 5H-pyrimido[5,4-b]indole derivatives (Shestakov et al., 2009).
• It is used in the synthesis of pyrido and pyrimido indole derivatives, demonstrating its versatility in creating diverse molecular structures (Molina & Fresneda, 1988).

Antibacterial Applications

• Derivatives of this compound have been synthesized with demonstrated antibacterial activity against specific bacterial strains, highlighting its potential in antimicrobial research (Tumosienė et al., 2012).

Pharmaceutical Research

• The compound plays a role in the development of new pharmaceutical agents, particularly in the synthesis of pyrimidoindole derivatives with potential therapeutic applications (Kaptı et al., 2016).
• It has been utilized in the discovery and optimization of inhibitors for specific cancers, particularly in the context of phosphatase and tensin homologue (PTEN)-deficient cancers (Certal et al., 2014).

Inflammation Inhibition

• Studies have shown its derivatives acting as non-acidic NSAIDs, indicating its potential in anti-inflammatory applications (Dassonville et al., 2008).

Receptor Binding Affinity

• Some derivatives exhibit high affinity for alpha 1 adrenoceptors and 5HT1A receptors, suggesting its relevance in neurological and cardiovascular research (Russo et al., 1991).